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Compound of Interest

Compound Name: Lonomycin C

CAS No.: 68537-50-8

Cat. No.: B608633

Get Quote

Introduction
Lonomycin C is a polyether ionophore antibiotic, a demethyl derivative of lonomycin A, known

for its ability to transport cations across lipid membranes.[1] This mechanism disrupts the

electrochemical gradients essential for microbial survival, making it a compound of interest in

antimicrobial research. The reliability and reproducibility of in vitro antimicrobial assays, such

as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

tests, are fundamentally dependent on the accurate and consistent preparation of the

antimicrobial agent's stock solutions.

This document provides a detailed, field-proven guide for researchers, scientists, and drug

development professionals on the preparation, validation, and storage of Lonomycin C stock

solutions. The protocols herein are designed to ensure solution stability, concentration

accuracy, and sterility, thereby upholding the integrity of subsequent antimicrobial susceptibility

testing.
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Physicochemical Properties & Solubility Analysis
Understanding the fundamental properties of Lonomycin C is critical for selecting the

appropriate solvents and handling procedures. Lonomycin C is a hydrophobic molecule,

rendering it practically insoluble in aqueous solutions like water or culture media.

Scientist's Note: The choice of a primary solvent is dictated by two factors: its ability to dissolve

the compound at a high concentration and its compatibility with the downstream assay. The

solvent must be tolerated by the test microorganisms at its final working concentration. For this

reason, Dimethyl Sulfoxide (DMSO) is the recommended primary solvent.

Table 1: Physicochemical Properties of Lonomycin C

Property Value Source

Molecular Formula C₄₃H₇₄O₁₄ [1]

Molecular Weight 815.04 g/mol [1]

CAS Number 68537-50-8 [1]

Appearance Crystalline solid / Powder [2]

Primary Solvents
Soluble in DMSO, ethanol, and

methanol.
[3][4]

Aqueous Solubility Insoluble [5]

Note: The exact solubility can vary between batches and is influenced by temperature and the

purity of the solvent. It is always best practice to perform a small-scale solubility test before

preparing a large stock.

Safety & Handling Precautions
As a potent ionophore, Lonomycin C should be handled with care. Appropriate personal

protective equipment (PPE) is mandatory.

Engineering Controls: Always handle Lonomycin C powder and concentrated stock

solutions within a certified chemical fume hood to avoid inhalation of aerosols or dust.[6]
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Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile or

neoprene), and tightly fitting safety goggles.[7]

Waste Disposal: Dispose of all waste, including contaminated tips, tubes, and unused

solutions, in accordance with local, state, and federal hazardous waste regulations.[8]

Static Discharge: Take precautionary measures against static discharge, especially when

handling the powder near flammable solvents like ethanol.[9][10]

Protocol 1: Preparation of a High-Concentration
Primary Stock Solution (10 mg/mL in DMSO)
This protocol describes the preparation of a concentrated primary stock solution. DMSO is

used due to its high solvating power for hydrophobic compounds and its miscibility with

aqueous culture media at low final concentrations.[11]

Required Materials & Equipment:
Lonomycin C powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, glass vial with a PTFE-lined cap

Sterile, conical polypropylene tubes (e.g., 1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile, low-retention filter tips

Vortex mixer

Chemical fume hood

Step-by-Step Methodology:
Pre-Weighing Preparation: Bring the Lonomycin C powder container to room temperature

before opening to prevent condensation of atmospheric moisture.
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Weighing: Within a chemical fume hood, carefully weigh 10 mg of Lonomycin C powder

onto an antistatic weighing boat using a calibrated analytical balance.

Transfer: Transfer the powder directly into a sterile, amber glass vial.

Pro-Tip: Tapping the weighing boat gently will help transfer the majority of the powder. To

ensure a quantitative transfer, use a small volume of the DMSO from the next step to rinse

the boat and add it to the vial.

Dissolution: Add 1.0 mL of anhydrous, sterile DMSO to the vial.

Mixing: Cap the vial tightly and vortex at medium speed until the Lonomycin C is completely

dissolved. The resulting solution should be clear and free of any visible particulates.[12]

Gentle warming in a 37°C water bath can aid dissolution if needed.

Sterility (Optional but Recommended): If absolute sterility is required for sensitive

applications, filter the stock solution through a 0.22 µm sterile syringe filter compatible with

DMSO (e.g., a PTFE membrane filter).

Aliquoting: Dispense the stock solution into sterile, light-protecting (amber or foil-wrapped)

microcentrifuge tubes in volumes appropriate for single-use experiments. This prevents

repeated freeze-thaw cycles which can degrade the compound.[13]

Labeling & Storage: Clearly label each aliquot with the compound name, concentration (10

mg/mL), solvent (DMSO), preparation date, and your initials. Store immediately as described

in Section 5.

Workflow for Primary Stock Preparation
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Preparation

Dissolution

Finalization & Storage

1. Equilibrate
Lonomycin C Powder

2. Weigh 10 mg
in Fume Hood

3. Transfer Powder
to Amber Vial

4. Add 1.0 mL
Anhydrous DMSO

5. Vortex Until
Fully Dissolved

6. (Optional) Sterilize
with 0.22 µm Filter

7. Aliquot for
Single Use

Non-Sterile

Sterile

8. Label and Store
at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mg/mL Lonomycin C primary stock.
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Protocol 2: Preparation of Aqueous Working
Solutions for Assays
This protocol details the serial dilution of the primary DMSO stock into the final aqueous culture

medium (e.g., Mueller-Hinton Broth) for a typical MIC assay.

Scientist's Note: Direct dilution of a high-concentration DMSO stock into an aqueous buffer can

cause the hydrophobic compound to precipitate.[14] Therefore, an intermediate dilution step in

a solvent like ethanol or directly into the medium may be necessary. The final concentration of

DMSO in the assay should be kept low (typically ≤1%) to avoid solvent-induced antimicrobial

effects or inhibition of cell growth.[15] Always include a solvent control (medium with the same

final percentage of DMSO) in your assay.

Step-by-Step Methodology:
Thaw Primary Stock: Thaw one aliquot of the 10 mg/mL primary stock solution at room

temperature.

Calculate Dilutions: Determine the range of final concentrations needed for your assay. For

an MIC assay, a 2-fold serial dilution is common.

Prepare Intermediate Stock (if necessary): If preparing a wide range of concentrations, it

may be useful to first create an intermediate stock. For example, dilute the 10 mg/mL primary

stock 1:100 in sterile culture medium to create a 100 µg/mL intermediate solution.

Serial Dilution in Assay Plate: a. Add a defined volume (e.g., 100 µL) of sterile culture

medium to all wells of a 96-well microtiter plate, except for the first column. b. Add a double

volume (e.g., 200 µL) of your highest desired concentration (e.g., 128 µg/mL) to the first

column. This is typically prepared by diluting the primary or intermediate stock. c. Perform a

2-fold serial dilution by transferring 100 µL from the first column to the second, mixing well,

and repeating this process across the plate. Discard 100 µL from the last column of the

dilution series. d. This leaves each well with 100 µL of Lonomycin C at 2x the final desired

concentration.

Inoculation: Add 100 µL of the standardized bacterial inoculum to each well. This brings the

total volume to 200 µL and dilutes the Lonomycin C concentration to its final 1x
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concentration.

Controls: Prepare a growth control well (inoculum + medium) and a sterility control well

(medium only). Crucially, also prepare a solvent control well (inoculum + medium + highest

concentration of DMSO used in the test wells).

Workflow for Serial Dilution in a 96-Well Plate

Add 100 µL Medium
to Wells 2-12

Add 200 µL of 2x Max Conc.
(e.g., 128 µg/mL) to Well 1

Transfer 100 µL
Well 1 -> Well 2 Mix Well 2 Transfer 100 µL

Well 2 -> Well 3
...

Discard 100 µL
from Well 12 Add 100 µL

Bacterial Inoculum
to all Wells

Click to download full resolution via product page

Caption: Serial dilution workflow for an antimicrobial susceptibility test.

Storage and Stability
Proper storage is essential to maintain the potency of Lonomycin C solutions.

Table 2: Recommended Storage Conditions
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Solution Type Solvent
Storage
Temperature

Stability Source

Unopened

Powder
N/A

-20°C,

desiccated
≥ 3 years [1]

Primary Stock
Anhydrous

DMSO

-80°C, protected

from light
≥ 1 year [1]

Primary Stock
Anhydrous

DMSO

-20°C, protected

from light
Several months [3]

Working

Solutions

Aqueous

Medium
2-8°C

Not

recommended;

prepare fresh

daily

[2]

Key Recommendations:

Avoid Freeze-Thaw Cycles: Aliquoting the primary stock is critical to prevent degradation

from repeated temperature changes.[13]

Protect from Light: Lonomycin C, like many complex organic molecules, can be light-

sensitive. Use amber vials or wrap tubes in foil.

Desiccation: Store the powder under desiccated conditions to prevent hydrolysis.

Validation and Troubleshooting
A self-validating protocol includes checks to ensure success and identify potential issues.

Visual Inspection: Always check solutions for clarity. If precipitation or cloudiness is observed

in the primary stock or upon dilution, it indicates that the solubility limit has been exceeded.

Solution: Gently warm the solution or prepare a new, more dilute stock. Ensure anhydrous

DMSO was used, as moisture can reduce solubility.[4]

Solvent Control: If the solvent control well in your assay shows inhibited growth, the

concentration of DMSO is too high and is toxic to the test organism.
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Solution: Redesign the dilution scheme to lower the final DMSO concentration to a non-

inhibitory level (e.g., <0.5%).

Inconsistent Results: If assay results are not reproducible, it may point to stock solution

degradation.

Solution: Prepare a fresh primary stock from the powder and repeat the experiment.

Check storage conditions and the age of the current stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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